8-Azabicyclo[3.2.1]octan-3-one, 8-acetyl-

• IUPAC Name: 8-acetyl-8-azabicyclo[3.2.1]octan-3-one
• InChI: InChI=1S/C9H13NO2/c1-6(11)10-7-2-3-8(10)5-9(12)4-7/h7-8H,2-5H2,1H3
• InChI Key: RKTPOXAAOHCGDQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C2CCC1CC(=O)C2
• Molecular Formula: C9H13NO2
• DSSTOX Substance ID: DTXSID80477099
• Molecular Weight: 167.20 g/mol
• CAS RN: 56880-02-5

Description

The compound “8-Azabicyclo[3.2.1]octan-3-one, 8-acetyl-” is a derivative of the 8-azabicyclo[3.2.1]octane scaffold. This scaffold is the central core of the family of tropane alkaloids, which display a wide array of interesting biological activities.

Synthesis Analysis

Research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide. Most of the approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold. As an alternative, there are a number of important methodologies reported in which the stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture or in a desymmetrization process starting from achiral tropinone derivatives.

Molecular Structure Analysis

The molecular formula of 8-Azabicyclo[3.2.1]octan-3-ol, a related compound, is C7H13NO. The molecular weight is 127.184 Da. For the derivative “8-Azabicyclo[3.2.1]octan-3-one, 8-acetyl-”, the molecular formula is C10H17NO2, and the molecular weight is 183.2475.

Chemical Reactions Analysis

The synthesis of the 8-azabicyclo[3.2.1]octane scaffold involves asymmetric 1,3-dipolar cycloadditions of cyclic azomethine ylides using a dual catalytic system. The asymmetric cycloadditions afforded optically active 8-oxabicyclo[3.2.1]octanes with high diastereo- and enantioselectivities.

Synthesis routes and methods

Procedure details

A suspension of nortropinone hydrochloride (1 g, 6.187 mmol) in acetic anhydride was stirred at 70° C. for 3 h. Water was added, the mixture was boiled for 30 min and cooled down to room temperature. CH2Cl2 and 1N aqueous NaOH was added until pH 9 was reached. The mixture was extracted 2 times with CH2Cl2, the combined organic layers were dried over Na2SO4, filtrated and the solution was evaporated to dryness to give 0.7 g of 8-Acetyl-8-aza-bicyclo[3.2.1]octan-3-one (4a).